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Compound of Interest

Compound Name: UCB9386

Cat. No.: B15614811

Get Quote

For laboratory professionals engaged in scientific research and drug development, the safe

handling and disposal of chemical compounds are paramount to ensuring a secure work

environment and adhering to environmental regulations. This document provides a

comprehensive, step-by-step guide for the proper disposal of UCB9386, a selective and brain-

penetrant inhibitor of Nuak1. In the absence of a specific Safety Data Sheet (SDS) detailing

disposal procedures, this guide is based on general best practices for chemical waste

management in a laboratory setting.

Immediate Safety and Handling Precautions:

Before initiating any disposal process, it is crucial to handle UCB9386 with the appropriate

personal protective equipment (PPE) to minimize exposure risks. Although shipped as a non-

hazardous chemical, treating it with a high degree of caution is recommended.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential.
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Body Protection: A flame-retardant lab coat must be worn to protect from potential splashes.

Respiratory Protection: All handling and disposal procedures should be conducted within a

certified chemical fume hood to prevent the inhalation of any potential aerosols or dust.

Quantitative Data Summary
Due to the limited publicly available data on the specific disposal parameters for UCB9386, the

following table summarizes general storage and handling information. Researchers must

consult their institution's Environmental Health and Safety (EHS) office for specific disposal

regulations.

Parameter Value/Instruction Source/Notes

Storage (Solid Form)

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C. Keep dry and

dark.

General recommendation for

chemical stability.[1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month.

To prevent product inactivation

from freeze-thaw cycles.[2]

Waste Container Filling
Do not fill beyond 90%

capacity.

To allow for vapor expansion.

[3]

Waste Segregation
Collect separately from non-

compatible waste streams.

General best practice to avoid

hazardous reactions.[3][4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of UCB9386
waste, including pure compound and contaminated materials.

Materials Required:

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels
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Appropriate PPE (as listed above)

Chemical fume hood

Spill kit for chemical spills

Procedure:

Waste Identification and Segregation:

Classify UCB9386 waste as "non-halogenated organic solid waste" unless mixed with

halogenated solvents.

Dedicate a specific, clearly labeled waste container for UCB9386 and any contaminated

materials (e.g., pipette tips, gloves, empty vials).

Crucially, do not mix this waste with other chemical waste streams such as acids, bases,

or oxidizers unless compatibility has been confirmed by your institution's EHS office.[3]

Waste Collection:

Perform all transfers of UCB9386 waste into the designated container inside a certified

chemical fume hood to minimize inhalation exposure.

Carefully place solid waste or pour liquid waste solutions containing UCB9386 into the

container, avoiding splashes or the generation of dust.

For empty vials that contained UCB9386, rinse them with a suitable solvent (e.g., ethanol

or DMSO), and dispose of the rinsate as hazardous waste in the appropriate liquid waste

container. The rinsed vial can then typically be disposed of as regular laboratory glass

waste, but confirm this with institutional guidelines.[5]

Container Labeling:

Immediately after starting a new waste container, label it with a hazardous waste tag.

The label must include:
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The words "Hazardous Waste."

The full chemical name: "UCB9386."

The primary hazard associated with the waste (e.g., "Chemical Waste for Incineration").

The name and contact information of the generating laboratory or researcher.

The accumulation start date.

Temporary Storage:

Securely close the lid of the waste container.

Store the container in a designated satellite accumulation area within the laboratory. This

area should be away from sources of ignition, such as heat or open flames, and have

secondary containment to manage potential leaks.[3]

Arranging for Final Disposal:

Do not attempt to dispose of this chemical down the drain or in the regular trash.[3]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Professional hazardous waste disposal services will handle the final treatment, which

typically involves incineration at a licensed facility.[3]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of UCB9386.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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